Cas no 1396808-16-4 (2-(2-fluorophenoxy)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide
• CAS No: 1396808-16-4
• MF: C₁₆H₁₄FN₃O₂
• MW: 299.299666881561
• CID: 5977541
• PubChem ID: 71790711
• Update Time: 2025-06-09

2-(2-fluorophenoxy)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide
• F6230-0164
• 1396808-16-4
• 2-(2-fluorophenoxy)-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide
• AKOS024540575
• 2-(2-fluorophenoxy)-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide

• Inchi： 1S/C16H14FN3O2/c17-13-5-1-2-7-15(13)22-11-16(21)18-9-12-10-19-20-8-4-3-6-14(12)20/h1-8,10H,9,11H2,(H,18,21)
• InChI Key： OWRGHCGPUXHYQC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(NCC1C=NN2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 299.10700486g/mol
• Monoisotopic Mass: 299.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2-(2-fluorophenoxy)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide

Introduction to 2-(2-fluorophenoxy)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide (CAS No. 1396808-16-4) and Its Emerging Applications in Chemical Biology

2-(2-fluorophenoxy)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide, identified by the CAS number 1396808-16-4, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique combination of a fluorophenoxyl group, a pyrazolo[1,5-a]pyridine core, and an acetylamide moiety, exhibits promising properties that make it a valuable candidate for further investigation in drug discovery and molecular imaging.

The structural framework of this compound is characterized by its intricate connectivity, which includes a benzene ring substituted with a fluorine atom at the 2-position and linked to an acetamide group. The nitrogen-rich heterocyclic system, specifically the pyrazolo[1,5-a]pyridine scaffold, is known for its versatility in medicinal chemistry due to its ability to interact with various biological targets. The presence of a methyl-substituted amide linkage further enhances the compound's potential for pharmacological activity by providing additional conformational flexibility and hydrogen bonding capabilities.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders, cancer, and inflammation. The pyrazolo[1,5-a]pyridine core has been extensively studied for its role as a bioisostere of purine and pyrimidine bases, which are essential components of nucleic acids. This structural motif is often incorporated into drug candidates to target enzymes such as kinases and phosphodiesterases. The fluorophenoxyl group in 2-(2-fluorophenoxy)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide introduces additional electronic properties that can influence binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in tumor proliferation and survival. Preclinical studies have demonstrated that molecules containing the pyrazolo[1,5-a]pyridine scaffold can exhibit potent activity against several kinases implicated in cancer progression. The acetylamide moiety provides a site for further functionalization, allowing researchers to fine-tune the pharmacokinetic properties of the molecule. Additionally, the fluorine atom at the 2-position of the phenoxyl group can serve as a handle for positron emission tomography (PET) imaging probes, enabling non-invasive visualization of biological processes in vivo.

The synthesis of 2-(2-fluorophenoxy)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide presents both challenges and opportunities for synthetic chemists. The construction of the fused heterocyclic system requires precise control over reaction conditions to ensure high yield and purity. Advances in transition metal-catalyzed cross-coupling reactions have made it possible to assemble complex molecular architectures efficiently. For instance, palladium-catalyzed Suzuki-Miyaura couplings can be employed to introduce the pyrazolo[1,5-a]pyridine unit onto the benzene ring bearing the fluorophenoxyl group. Subsequent functionalization of the amide bond through reductive amination or acylation reactions allows for the introduction of the methyl substituent.

The pharmacological profile of this compound has been explored through both computational modeling and experimental assays. Molecular docking studies have predicted favorable interactions between 2-(2-fluorophenoxy)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide and target proteins such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These kinases are critical regulators of cell cycle progression and inflammatory responses, making them attractive therapeutic targets. In vitro assays have shown that derivatives of this compound can inhibit kinase activity with submicromolar potency while maintaining selectivity over closely related enzymes.

The potential therapeutic applications of this molecule extend beyond oncology. Emerging evidence suggests that it may also play a role in treating neurodegenerative diseases by modulating neurotransmitter receptor activity. The ability of pyrazolo[1,5-a]pyridine-based compounds to cross the blood-brain barrier has been particularly noteworthy in preclinical models. This property is essential for developing treatments that can reach central nervous system targets without significant systemic toxicity.

In conclusion, 2-(2-fluorophenoxy)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide (CAS No. 1396808-16-4) represents a promising lead compound with diverse biological activities. Its unique structural features offer opportunities for further optimization to develop novel therapeutics targeting cancer, inflammation, and neurological disorders. As research in chemical biology continues to advance, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.